3-[(6-isopropylpyrimidin-4-yl)amino]-2-(3-thienylmethyl)propan-1-ol

• IUPAC Name: 2-[[(6-propan-2-ylpyrimidin-4-yl)amino]methyl]-3-thiophen-3-ylpropan-1-ol
• InChI: InChI=1S/C15H21N3OS/c1-11(2)14-6-15(18-10-17-14)16-7-13(8-19)5-12-3-4-20-9-12/h3-4,6,9-11,13,19H,5,7-8H2,1-2H3,(H,16,17,18)
• InChI Key: UNJCDEXGAVZCCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC=N1)NCC(CC2=CSC=C2)CO
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

3-[(6-isopropylpyrimidin-4-yl)amino]-2-(3-thienylmethyl)propan-1-ol is a chemical compound that belongs to the class of beta-adrenergic receptor agonists. It is commonly known as Isoprenaline and is used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

Isoprenaline acts by binding to beta-adrenergic receptors and stimulating the production of cyclic adenosine monophosphate (cAMP) in cells. This leads to the activation of various intracellular signaling pathways, resulting in physiological responses such as increased heart rate, bronchodilation, and vasodilation.
Biochemical and Physiological Effects
Isoprenaline has several biochemical and physiological effects, including increased heart rate, cardiac output, and blood pressure. It also causes bronchodilation, vasodilation, and increased glucose and fatty acid metabolism.

Advantages and Limitations for Lab Experiments

Isoprenaline is a useful tool in scientific research, as it allows for the selective activation of beta-adrenergic receptors without affecting other receptors. However, its effects can be dose-dependent, and it may have different effects in different cell types or tissues.

Future Directions

There are several future directions for research involving Isoprenaline, including investigating its effects on different beta-adrenergic receptor subtypes, its role in the regulation of glucose and lipid metabolism, and its potential therapeutic applications in various diseases. Additionally, the development of more selective beta-adrenergic receptor agonists could lead to new treatments for cardiovascular and respiratory diseases.

Synthesis Methods

The synthesis of Isoprenaline involves several steps, including the condensation of 3-thienylmethylamine with isopropyl acetoacetate, followed by the reduction of the resulting compound with sodium borohydride. The final product is obtained by the reaction of the intermediate with 4,6-dichloro-2-(propylamino) pyrimidine.

Scientific Research Applications

Isoprenaline is widely used in scientific research for its ability to selectively activate beta-adrenergic receptors. It is used to investigate the mechanism of action of these receptors and their role in various physiological processes, including cardiovascular and respiratory functions.